Cas no 2228206-51-5 (methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-oxopropanoate)

• Product Name: methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-oxopropanoate
• CAS No: 2228206-51-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6571260
• PubChem ID: 165973135
• Update Time: 2025-11-03

methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-oxopropanoate
• 2228206-51-5
• EN300-1751195

• Inchi： 1S/C9H12N2O3/c1-3-11-5-4-7(10-11)8(12)6-9(13)14-2/h4-5H,3,6H2,1-2H3
• InChI Key： JXNROIQEETXIPO-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1C=CN(CC)N=1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 3-(1-ethyl-1H-pyrazol-3-yl)-3-oxopropanoate

Methyl 3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Oxopropanoate: A Comprehensive Overview

Methyl 3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Oxopropanoate, with the CAS number 2228206-51-5, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and material science. This compound, characterized by its unique structure featuring a pyrazole ring and an ester functional group, exhibits a wide range of applications in both academic research and industrial settings. Recent advancements in synthetic methodologies and its utilization in advanced materials have further underscored its importance in modern chemistry.

The molecular structure of methyl 3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Oxopropanoate is intriguing, with the pyrazole ring serving as a key structural element. Pyrazole, a five-membered heterocyclic compound containing two nitrogen atoms, is known for its stability and reactivity. The presence of an ethyl group attached to the pyrazole ring adds to its complexity, while the ester group at the 3-position introduces additional functionality. This combination makes the compound highly amenable to various chemical transformations, enabling its use in diverse applications.

Recent studies have highlighted the potential of methyl 3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Oxopropanoate as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers and hybrid materials. The ester group's reactivity allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. These findings have opened new avenues for its application in fields such as electronics, aerospace, and biomedical engineering.

In addition to its role in materials science, methyl 3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Oxopropanoate has also been investigated for its potential in pharmaceuticals. The pyrazole ring is a common structural motif in many bioactive compounds, including antifungal and anticancer agents. Recent research has focused on modifying the compound's structure to enhance its bioavailability and efficacy. For example, studies have demonstrated that substituting the ethyl group with other alkyl chains can significantly improve the compound's pharmacokinetic properties.

The synthesis of methyl 3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Oxopropanoate has also been optimized through green chemistry approaches. Traditional methods often involved multiple steps and hazardous reagents, but recent advancements have introduced more efficient and environmentally friendly protocols. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while reducing energy consumption. These developments align with global efforts to promote sustainable chemical practices.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties of methyl 3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Oxopropanoate. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and reactivity patterns. Such studies are crucial for predicting the compound's behavior in various chemical reactions and for designing new derivatives with enhanced properties.

In conclusion, methyl 3-(1-Ethyl-1H-Pyrazol-3-Yl)-3-Oxopropanoate stands as a remarkable example of how organic compounds can be harnessed for diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make even greater contributions to science and industry.